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Compound of Interest

Compound Name: Tribromoethylene

Cat. No.: B1212961

Application Notes and Protocols for
Tribromoethylene

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of
tribromoethylene (CAS No. 598-16-3). Adherence to these protocols is crucial to mitigate the
health risks associated with this hazardous chemical.

Chemical and Physical Properties

Tribromoethylene is a colorless to light yellow liquid with a distinct sweet, pungent odor.[1] It is
important to be aware of its physical and chemical properties to ensure safe handling and
storage.
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Property Value Citation(s)

Molecular Formula C2HBrs [1]

Molecular Weight 264.74 g/mol [1]
Colorless to light yellow/orange

Appearance o [1]
clear liquid

Odor Sweet, pungent [1]

Density 2.71 g/cm3 [1]
-52 °C; some sources report

] ] 216-218 °C which is likely

Melting Point _ [1][2]
incorrect and may refer to a
different substance.

Boiling Point 163-164 °C [1][2]

Flash Point 56 °C [1]

Vapor Pressure

2.55 mmHg at 25°C

[1]

Water Solubility

Slightly soluble

[1]

Solubility in Organics

Readily soluble

[1]

Sensitivity

Light and air sensitive

[3]4]

Hazard Identification and Safety Precautions

Tribromoethylene is a hazardous substance that poses significant health risks. It is harmful if

swallowed, inhaled, or in contact with skin, and can cause irritation to the skin, eyes, and

respiratory system.[5][6] Some evidence suggests it may be a potential carcinogen and could

cause damage to the liver and kidneys.[1][7]

GHS Hazard Statements: H302, H312, H315, H319, H331, H332, H335, H341, H350, H411,

H412.[2][6][8][9]

Precautionary Statements: P201, P202, P261, P264, P270, P271, P273, P280.[8][9]
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Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling tribromoethylene to minimize

exposure.

PPE Category Item

Specifications and
Recommendations

Safety Goggles and Face

Eye and Face )
Shield

Chemical splash goggles
meeting ANSI Z.87.1
standards are required. A face
shield should be worn over
goggles when there is a risk of

splashing.

Hand Chemical-resistant Gloves

Nitrile or neoprene gloves are
recommended. For prolonged
or high-exposure tasks,
consider double-gloving.
Always inspect gloves for tears
or punctures before use and

change if contaminated.

Body Laboratory Coat

A flame-resistant lab coat (e.qg.,
Nomex) or a 100% cotton lab
coat should be worn and fully
buttoned to provide a barrier

against splashes.

Respiratory Respirator (if necessary)

All work should be conducted
in a certified chemical fume
hood. If engineering controls
are insufficient, a NIOSH-
approved respirator with an
appropriate cartridge should

be used.

Experimental Protocols
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Standard Handling Protocol

e Preparation:
o Ensure a certified chemical fume hood is operational.

o Prepare the workspace within the fume hood by covering the surface with absorbent,
disposable bench paper.

o Have all necessary equipment and reagents within the fume hood before starting.
o Ensure an emergency eyewash and safety shower are accessible.[5]
o Don all required PPE as detailed in Section 3.0.

e Handling:

o Conduct all manipulations of tribromoethylene, including weighing and transferring,
within the fume hood to minimize inhalation exposure.

o Use a properly calibrated pipette or syringe for liquid transfers.
o Keep containers of tribromoethylene tightly closed when not in use.[6]
e Post-Handling:

o Wipe down the work surface within the fume hood with an appropriate solvent and then
soap and water.

o Properly dispose of all contaminated disposable materials (e.g., bench paper, pipette tips)
as hazardous waste.

o Remove PPE carefully, avoiding contamination of skin, and wash hands thoroughly with
soap and water.

Spill Cleanup Protocol (Small-Scale)

e Immediate Response:
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o Alert personnel in the immediate area of the spill.[10]

o If the spill is large or you feel it is unsafe to clean up, evacuate the area and contact
emergency services.

o For small, manageable spills, ensure the area is well-ventilated, and if safe to do so, use
the fume hood to help ventilate the area.[8]

e Containment and Cleanup:

o Wearing appropriate PPE, create a dike around the spill using an inert absorbent material
such as vermiculite, sand, or cat litter.[8][10]

o Slowly add the absorbent material to the spill, working from the outside in.[10]

o Once the liquid is fully absorbed, carefully scoop the material into a sealable, labeled
container for hazardous waste disposal.[10]

o Do not seal the container if a reaction is occurring.

o Decontamination:

[¢]

Wipe the spill area with a cloth or paper towels soaked in a mild detergent solution.[9]

[e]

Place all contaminated cleaning materials into the hazardous waste container.

o

Properly dispose of the sealed waste container according to institutional and local
regulations.

o

Restock any used spill cleanup supplies.[10]

Emergency Procedures for Personal Exposure

e Inhalation: Immediately move the affected person to fresh air. If breathing is difficult or has
stopped, trained personnel should provide artificial respiration. Seek immediate medical
attention.[1][6]
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o Skin Contact: Remove all contaminated clothing immediately. Wash the affected skin area
with plenty of soap and water for at least 15-20 minutes. Seek immediate medical attention if
irritation persists.[1][6]

o Eye Contact: Immediately flush the eyes with gently flowing water for at least 15-20 minutes,
holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate
medical attention.[1][6]

 Ingestion: Do NOT induce vomiting. Have the person rinse their mouth with water. Seek
immediate medical attention.[1]

Storage and Disposal
Storage

» Store tribromoethylene in a tightly closed, properly labeled container in a cool, dry, and
well-ventilated area.[6]

e The storage area should be secured and accessible only to authorized personnel.
o Protect from light and air.[3][4]
o Store away from incompatible materials such as strong oxidizing agents.[6]

Disposal

o Dispose of tribromoethylene and any contaminated materials as hazardous waste in
accordance with local, state, and federal regulations.

» Contact your institution's environmental health and safety department for specific disposal
procedures. Halogenated organic waste is often disposed of via incineration by a licensed
hazardous waste disposal company.[11]

Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of
tribromoethylene.
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Caption: Safe handling workflow for tribromoethylene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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